![molecular formula C6H14N2 B1355154 1,3-Dimethylpiperazine CAS No. 22317-01-7](/img/structure/B1355154.png)
1,3-Dimethylpiperazine
Overview
Description
1,3-Dimethylpiperazine is a chemical compound with the molecular formula C6H14N2 . It is often used in the synthesis of various pharmaceuticals and bioactive compounds .
Molecular Structure Analysis
The molecular structure of 1,3-Dimethylpiperazine consists of a six-membered ring with two nitrogen atoms and four carbon atoms . The compound has a molecular weight of 114.19 g/mol .Scientific Research Applications
Pharmaceutical Synthesis
1,3-Dimethylpiperazine is frequently utilized in the synthesis of pharmaceutical drugs due to its versatility as a building block. It serves as a key intermediate in the production of various therapeutic agents, including kinase inhibitors and receptor modulators . The compound’s ability to undergo reactions like Buchwald–Hartwig amination and aromatic nucleophilic substitution makes it invaluable in medicinal chemistry.
Enhancing Pharmacokinetic Properties
The incorporation of the 1,3-Dimethylpiperazine moiety into drug molecules can significantly improve their pharmacokinetic properties. It is used to optimize the basicity and hydrophilicity of compounds, which can enhance their absorption, distribution, metabolism, and excretion (ADME) profiles .
Structural Scaffold in Drug Design
Due to its structural and conformational characteristics, 1,3-Dimethylpiperazine acts as a scaffold in drug design. It helps in arranging pharmacophoric groups in the correct orientation for effective interaction with target macromolecules, thereby increasing the efficacy of the drug .
Chemical Reactivity in Synthons
The chemical reactivity of piperazine-based synthons, such as 1,3-Dimethylpiperazine, facilitates their insertion into complex molecules. This property is particularly useful in the multi-step synthesis of bioactive molecules where precise functionalization is required .
Development of Asymmetric Molecules
1,3-Dimethylpiperazine is used in the synthesis of asymmetric molecules, which are crucial in the development of drugs with chiral active ingredients. The introduction of chirality can lead to compounds with improved therapeutic profiles and reduced side effects .
Mechanism of Action
Target of Action
1,3-Dimethylpiperazine is a derivative of piperazine . Piperazine is known to be a GABA receptor agonist . It binds directly and selectively to muscle membrane GABA receptors .
Mode of Action
The mode of action of piperazine involves causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm . This allows the host body to easily remove or expel the invading organism
Pharmacokinetics
It’s known that piperazine is partly oxidized and partly eliminated as an unchanged compound upon entry into the systemic circulation .
Result of Action
Piperazine compounds mediate their anthelmintic action by generally paralyzing parasites
Action Environment
Safety data sheets suggest that it should be stored in a well-ventilated place and kept cool . It’s also noted to be a flammable liquid and vapour .
properties
IUPAC Name |
1,3-dimethylpiperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2/c1-6-5-8(2)4-3-7-6/h6-7H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMMUNDXXVADKHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901347682 | |
Record name | 1,3-Dimethylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901347682 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22317-01-7 | |
Record name | 1,3-Dimethylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901347682 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-dimethylpiperazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 1,3-dimethylpiperazine in the synthesis described in the research papers?
A1: The research papers describe the synthesis of (R) and (S)-3-chloro-5-(2,4-dimethylpiperazin-1-yl)-4H-1,2,6-thiadiazin-4-ones. 1,3-Dimethylpiperazine, in its (R) and (S) enantiomeric forms, acts as a nucleophile. [, ] It reacts with the electrophilic 3,5-dichloro-4H-1,2,6-thiadiazin-4-one, substituting one of the chlorine atoms to yield the final chiral thiadiazinone derivatives. [, ]
Q2: Are there any details about the reaction conditions and yield for the synthesis of these thiadiazinone derivatives?
A2: Yes, the papers indicate that the reaction occurs in tetrahydrofuran (THF) at approximately 20 °C. [, ] The reaction proceeds with good yields, with the (R) enantiomer achieving a 70% yield and the (S) enantiomer a 68% yield. [, ] While the papers don't delve into optimization, these yields suggest the reaction is relatively efficient under the conditions tested.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.